Cas no 1260791-63-6 (4-(bromomethyl)-1-iodo-2-methylbenzene)

• Product Name: 4-(bromomethyl)-1-iodo-2-methylbenzene
• CAS No: 1260791-63-6
• MF: C₈H₈BrI
• MW: 310.957593917847
• MDL: MFCD11036283
• CID: 2618945
• PubChem ID: 54347964
• Update Time: 2025-05-20

4-(bromomethyl)-1-iodo-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-iodo-2-methylbenzene
• KAC79163
• EN300-193483
• 1260791-63-6

• MDL： MFCD11036283
• Inchi： 1S/C8H8BrI/c1-6-4-7(5-9)2-3-8(6)10/h2-4H,5H2,1H3
• InChI Key： UDQHYECIMHPHLW-UHFFFAOYSA-N
• SMILES： IC1C=CC(CBr)=CC=1C

Computed Properties

• Exact Mass: 309.88541Da
• Monoisotopic Mass: 309.88541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 4-(bromomethyl)-1-iodo-2-methylbenzene

4-(Bromomethyl)-1-Iodo-2-Methylbenzene: A Comprehensive Overview

4-(Bromomethyl)-1-iodo-2-methylbenzene, also known by its CAS number 1260791-63-6, is a unique aromatic compound with significant applications in organic synthesis and materials science. This compound is characterized by its bromomethyl group at the para position, an iodine substituent at the ortho position, and a methyl group at the meta position relative to the bromomethyl group. The combination of these substituents makes it a versatile building block for various chemical reactions, particularly in the fields of drug discovery and advanced material development.

The synthesis of 4-(bromomethyl)-1-iodo-2-methylbenzene typically involves multi-step processes, including Friedel-Crafts alkylation and subsequent halogenation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for industrial applications.

In terms of physical properties, 4-(bromomethyl)-1-iodo-2-methylbenzene exhibits a melting point of approximately 85°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it suitable for various solution-based reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent research highlighting its resistance to degradation under mild reaction conditions.

The application of 4-(bromomethyl)-1-iodo-2-methylbenzene in organic synthesis is vast. It serves as an intermediate in the preparation of biologically active molecules, including pharmaceutical agents targeting cancer and neurodegenerative diseases. For instance, researchers have utilized this compound to synthesize novel kinase inhibitors with high potency and selectivity. Additionally, its role in constructing complex polycyclic frameworks has been pivotal in natural product total synthesis.

In the realm of materials science, 4-(bromomethyl)-1-iodo-2-methylbenzene has found applications in the development of advanced polymers and functional materials. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura coupling, has enabled the creation of tailored materials with specific electronic and mechanical properties. Recent studies have demonstrated its utility in synthesizing conducting polymers for use in flexible electronics.

The reactivity of 4-(bromomethyl)-1-iodo-2-methylbenzene is influenced by the electronic effects of its substituents. The bromomethyl group acts as an electron-withdrawing substituent, enhancing the electrophilicity of the aromatic ring and facilitating nucleophilic aromatic substitution reactions. Conversely, the iodine substituent introduces a strong electron-withdrawing effect through resonance, further modulating the reactivity of the molecule.

Recent research has focused on optimizing reaction conditions to maximize yield and minimize side reactions when using 4-(bromomethyl)-1-iodo-2-methylbenzene. For example, microwave-assisted synthesis techniques have been employed to accelerate reaction rates while maintaining product purity. These advancements have significantly improved the scalability of processes involving this compound.

In conclusion, 4-(bromomethyl)-1-iodo-2-methylbenzene, with its unique structural features and versatile reactivity, remains a valuable tool in modern organic chemistry. Its applications span from drug discovery to materials science, driven by continuous advancements in synthetic methodologies and mechanistic understanding.